Cas no 313385-57-8 (2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid)

2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid is a cyclohexanecarboxylic acid derivative featuring a 5-methylisoxazole-3-carboxamide substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a synthetic intermediate or bioactive scaffold. The cyclohexane ring provides structural rigidity, while the isoxazole moiety may contribute to binding interactions in biological systems. Its carboxamide and carboxylic acid functional groups offer versatility for further derivatization or coordination. The compound's well-defined structure and synthetic accessibility make it suitable for applications in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Careful handling is advised due to the reactivity of its functional groups.
2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid structure
313385-57-8 structure
Product Name:2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid
CAS No:313385-57-8
MF:C12H16N2O4
MW:252.266443252563
MDL:MFCD01243889
CID:3092504
PubChem ID:2862512
Update Time:2025-06-25

2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid
    • MFCD01243889
    • 2-(N-(5-Methylisoxazol-3-yl)carbamoyl)-cyclohexanecarboxylic acid
    • 2-[(5-methyl-1,2-oxazol-3-yl)carbamoyl]cyclohexanecarboxylic acid
    • Oprea1_077825
    • MS-8011
    • STK430212
    • MLS000061222
    • FM168944
    • IDI1_023270
    • 2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexane-1-carboxylic acid
    • SMR000070092
    • AK-968/11841315
    • 2-{[(5-METHYL-3-ISOXAZOLYL)AMINO]CARBONYL}-1-CYCLOHEXANECARBOXYLIC ACID
    • 2-(N-(5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid
    • 2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylicacid
    • ChemDiv3_005360
    • AKOS016340248
    • 2-{[(5-methyl-3-isoxazolyl)amino]carbonyl}cyclohexanecarboxylic acid
    • HMS1488D14
    • 313385-57-8
    • HMS2327J20
    • 2-[(5-methyl-1,2-oxazol-3-yl)carbamoyl]cyclohexane-1-carboxylic acid
    • CS-0318121
    • UNM000000701501
    • CHEMBL1573545
    • AKOS001690765
    • MDL: MFCD01243889
    • Inchi: 1S/C12H16N2O4/c1-7-6-10(14-18-7)13-11(15)8-4-2-3-5-9(8)12(16)17/h6,8-9H,2-5H2,1H3,(H,16,17)(H,13,14,15)
    • InChI Key: GIPYUJSFJNPNKL-UHFFFAOYSA-N
    • SMILES: OC(C1CCCCC1C(NC1C=C(C)ON=1)=O)=O

Computed Properties

  • Exact Mass: 252.11100700Da
  • Monoisotopic Mass: 252.11100700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 92.4Ų

2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB163221-1 g
2-(N-(5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid
313385-57-8
1 g
€132.50 2023-07-20
abcr
AB163221-2 g
2-(N-(5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid
313385-57-8
2 g
€167.50 2023-07-20
abcr
AB163221-5 g
2-(N-(5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid
313385-57-8
5 g
€290.00 2023-07-20
abcr
AB163221-10 g
2-(N-(5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid
313385-57-8
10 g
€325.00 2023-07-20
Chemenu
CM516866-1g
2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid
313385-57-8 97%
1g
$256 2023-01-07
Chemenu
CM516866-5g
2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid
313385-57-8 97%
5g
$761 2023-01-07
abcr
AB163221-1g
2-(N-(5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid; .
313385-57-8
1g
€132.50 2025-02-19
abcr
AB163221-2g
2-(N-(5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid; .
313385-57-8
2g
€167.50 2025-02-19
abcr
AB163221-5g
2-(N-(5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid; .
313385-57-8
5g
€290.00 2025-02-19
abcr
AB163221-10g
2-(N-(5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid; .
313385-57-8
10g
€325.00 2025-02-19

Additional information on 2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid

2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic Acid: A Comprehensive Overview

2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid, with the CAS number 313385-57-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclohexane ring with a carboxylic acid group and a substituted isoxazole moiety. The presence of the isoxazole ring, a five-membered heterocyclic structure containing nitrogen and oxygen, contributes to the compound's potential biological activity and chemical versatility.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of similar compounds, improving both yield and purity. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to accelerate the formation of the isoxazole ring, reducing reaction times significantly while maintaining product quality.

The structural features of 2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid make it a promising candidate for various applications. In pharmacology, the compound has been investigated for its potential as a lead molecule in drug discovery programs targeting specific biological pathways. Recent research has highlighted its ability to modulate certain enzyme activities, suggesting its potential role in treating conditions such as inflammation and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also been explored in materials science. The cyclohexane ring provides mechanical stability, while the isoxazole moiety introduces functional groups that can be exploited for polymerization or cross-linking reactions. A study published in early 2024 reported the successful incorporation of this compound into biodegradable polymers, offering new possibilities for sustainable materials development.

From an analytical standpoint, the characterization of 2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid has benefited from advances in spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These techniques have also facilitated comparative studies with structurally related compounds, enhancing our understanding of how subtle structural changes can influence biological activity.

The environmental impact of this compound is another area of growing interest. As concerns about chemical waste and pollution continue to rise, researchers are increasingly focusing on developing eco-friendly synthetic routes and degradation pathways for such compounds. Recent findings suggest that under specific conditions, 2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid can undergo enzymatic degradation, reducing its persistence in the environment.

In conclusion, 2-((5-Methylisoxazol-3-yl)carbamoyl)cyclohexanecarboxylic acid represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to remain a focal point in scientific exploration for years to come.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent